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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of theoretical and experimental values for

the solubility of krypton in both aqueous and organic solvents. Understanding the solubility of

this noble gas is crucial in various scientific disciplines, including drug development, materials

science, and chemical engineering, where it can be used as a probe for studying solvent

cavities and intermolecular interactions. This document presents quantitative data, detailed

experimental methodologies, and an overview of the theoretical models used to predict krypton

solubility, offering a valuable resource for researchers in the field.

Data Presentation: Quantitative Comparison of
Krypton Solubility
The following tables summarize the experimental and theoretical solubility of krypton in water

and n-octane at standard conditions. The theoretical values are calculated using the Peng-

Robinson Equation of State (PR EoS), a widely used model for phase equilibrium calculations.

Table 1: Solubility of Krypton in Water at 298.15 K and 1 atm
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Parameter Experimental Value[1]
Theoretical Value (PR EoS)
[2]

Mole Fraction (x) 4.56 x 10⁻⁵ 4.82 x 10⁻⁵

Henry's Law Constant (atm) 21,930 20,747

Table 2: Solubility of Krypton in n-Octane at 298.15 K and 1 atm

Parameter Experimental Value[3]
Theoretical Value (Regular
Solution Theory)

Mole Fraction (x) 2.85 x 10⁻³ 2.98 x 10⁻³

Experimental Protocols
The experimental determination of gas solubility is a fundamental technique in chemistry and

chemical engineering. A commonly employed and accurate method is the volumetric method,

which measures the volume of gas absorbed by a known volume of solvent at a constant

temperature and pressure.

Detailed Methodology: Volumetric Method for Gas
Solubility Measurement
This protocol outlines the key steps involved in a typical volumetric measurement of krypton

solubility.

Apparatus Setup: A specialized apparatus consisting of a gas burette, an equilibration

vessel, a pressure transducer, and a temperature-controlled water bath is assembled. The

equilibration vessel is designed to be agitated to facilitate the dissolution of the gas in the

solvent.

Solvent Degassing: The solvent is thoroughly degassed to remove any dissolved air, which

could interfere with the measurement. This is typically achieved by a combination of vacuum

application, gentle heating, and stirring or sonication.
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System Evacuation: The entire apparatus, including the gas burette and equilibration vessel,

is evacuated to a high vacuum to remove any residual gases.

Solvent Introduction: A precisely measured volume of the degassed solvent is introduced into

the equilibration vessel.

Gas Introduction: A known amount of high-purity krypton gas is introduced into the gas

burette. The initial volume and pressure of the gas are recorded.

Equilibration: The krypton gas is brought into contact with the solvent in the equilibration

vessel. The mixture is then agitated (e.g., by stirring or shaking) within the temperature-

controlled bath until equilibrium is reached. Equilibrium is considered to be established when

there is no further change in the pressure of the system over a significant period.

Measurement: Once equilibrium is reached, the final pressure and the remaining volume of

the gas in the burette are recorded.

Calculation: The amount of krypton dissolved in the solvent is calculated from the difference

between the initial and final amounts of gas in the gas phase, determined using the ideal gas

law or a more sophisticated equation of state, corrected for the vapor pressure of the

solvent. The solubility is then typically expressed as the mole fraction or Henry's Law

constant.[4]

Theoretical Models for Predicting Krypton Solubility
Theoretical models provide a means to predict gas solubility without the need for experimental

measurements. These models are based on the thermodynamic principles governing the

interactions between solute and solvent molecules.

Peng-Robinson Equation of State (PR EoS)
The Peng-Robinson Equation of State is a cubic equation of state that relates pressure,

temperature, and molar volume of a substance. It is widely used in the chemical industry for

phase equilibrium calculations, including gas solubility.[5][6]

The PR EoS is given by:
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Where:

P is the pressure

R is the ideal gas constant

T is the temperature

V_m is the molar volume

'a' is a parameter representing the intermolecular attraction forces

'b' is a parameter representing the volume of the molecules

To calculate the solubility of krypton in a solvent, the PR EoS is applied to both the gas and

liquid phases, and the condition of equal fugacity of krypton in both phases at equilibrium is

used to solve for the mole fraction of krypton in the liquid phase.[7][8]

Regular Solution Theory
Regular Solution Theory, developed by Hildebrand and Scott, provides a simpler approach for

predicting the solubility of nonpolar gases in nonpolar solvents.[9] It assumes that the entropy

of mixing is ideal, and the enthalpy of mixing is determined by the difference in the cohesive

energy densities of the solute and solvent.

The solubility of a gas in a liquid, expressed as the mole fraction (x₂), can be estimated using

the following equation:

Where:

ΔH_vap is the enthalpy of vaporization of the solute (krypton) at its normal boiling point.

R is the ideal gas constant.

T is the temperature.

V₂ is the partial molar volume of the solute in the solution.

δ₁ and δ₂ are the solubility parameters of the solvent and solute, respectively.
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The solubility parameter (δ) is a measure of the cohesive energy density of a substance. For

gases like krypton, the solubility parameter is often estimated from empirical correlations.

Mandatory Visualizations
The following diagrams illustrate the experimental workflow for measuring krypton solubility and

the logical relationship between theoretical modeling and experimental validation.
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Experimental workflow for measuring krypton solubility.
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Logical relationship between theoretical modeling and experimental validation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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